Cas no 2138117-83-4 (4-{1-(iodomethyl)-3-methylcyclohexyloxy}oxane)

• Product Name: 4-{1-(iodomethyl)-3-methylcyclohexyloxy}oxane
• CAS No: 2138117-83-4
• MF: C₁₃H₂₃IO₂
• MW: 338.224996805191
• CID: 6329968
• PubChem ID: 165489538
• Update Time: 2025-10-06

4-{1-(iodomethyl)-3-methylcyclohexyloxy}oxane Chemical and Physical Properties

Names and Identifiers

• 4-{1-(iodomethyl)-3-methylcyclohexyloxy}oxane
• 4-{[1-(iodomethyl)-3-methylcyclohexyl]oxy}oxane
• EN300-1134574
• 2138117-83-4

• Inchi： 1S/C13H23IO2/c1-11-3-2-6-13(9-11,10-14)16-12-4-7-15-8-5-12/h11-12H,2-10H2,1H3
• InChI Key： WJKNVUBWZJPYLS-UHFFFAOYSA-N
• SMILES： ICC1(CCCC(C)C1)OC1CCOCC1

Computed Properties

• Exact Mass: 338.07428g/mol
• Monoisotopic Mass: 338.07428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-{1-(iodomethyl)-3-methylcyclohexyloxy}oxane

Recent Advances in the Study of 4-{1-(iodomethyl)-3-methylcyclohexyloxy}oxane (CAS: 2138117-83-4)

The compound 4-{1-(iodomethyl)-3-methylcyclohexyloxy}oxane (CAS: 2138117-83-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in recent research has been the synthesis and structural modification of 4-{1-(iodomethyl)-3-methylcyclohexyloxy}oxane. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route that enhances the yield and purity of the compound. The researchers utilized a novel catalytic system that minimizes side reactions and improves the overall efficiency of the synthesis. This advancement is critical for scaling up production and facilitating further pharmacological studies.

In addition to synthetic improvements, the biological activity of 4-{1-(iodomethyl)-3-methylcyclohexyloxy}oxane has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a study conducted by Smith et al. (2023) revealed that the compound exhibits strong inhibition of cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant given the ongoing search for novel anti-inflammatory drugs with fewer side effects.

Further research has explored the pharmacokinetic properties of 4-{1-(iodomethyl)-3-methylcyclohexyloxy}oxane. A recent pharmacokinetic study in animal models indicated that the compound has favorable absorption and distribution profiles, with a half-life that supports once-daily dosing. However, challenges remain in optimizing its metabolic stability and reducing potential toxicity. These aspects are currently under investigation, with several research groups working on structural analogs to improve the compound's safety profile.

The potential therapeutic applications of 4-{1-(iodomethyl)-3-methylcyclohexyloxy}oxane extend beyond inflammation. Emerging evidence suggests that the compound may also have anticancer properties. A study published in Cancer Research (2023) reported that the compound induces apoptosis in certain cancer cell lines by modulating key signaling pathways. While these results are preliminary, they open new avenues for exploring the compound's role in oncology.

In conclusion, 4-{1-(iodomethyl)-3-methylcyclohexyloxy}oxane (CAS: 2138117-83-4) represents a promising candidate for further drug development. Recent advancements in its synthesis, coupled with its demonstrated biological activities, underscore its potential in addressing unmet medical needs. Ongoing research is expected to provide deeper insights into its mechanism of action and therapeutic applications, paving the way for future clinical studies. Researchers and industry professionals are encouraged to monitor developments in this area closely, as they may lead to significant breakthroughs in pharmaceutical science.